Cas no 393833-68-6 (N-(2,5-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide)

• Product Name: N-(2,5-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• CAS No: 393833-68-6
• Molecular Formula: C₂₅H₂₉N₃O₅S
• Molecular Weight: 483.579865217209
• CID: 5748882
• PubChem ID: 4656744

N-(2,5-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide, N-(2,5-dimethoxyphenyl)-3,4-dihydro-1-(3,4,5-trimethoxyphenyl)-
• F0533-0570
• N-(2,5-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide
• N-(2,5-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• N-(2,5-dimethoxyphenyl)-1-(3,4,5-trimethoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• 393833-68-6
• AKOS024580918

• InChIKey： PMPWATZUCGPEIB-UHFFFAOYSA-N
• Inchi： 1S/C25H29N3O5S/c1-29-17-8-9-20(30-2)18(15-17)26-25(34)28-12-11-27-10-6-7-19(27)23(28)16-13-21(31-3)24(33-5)22(14-16)32-4/h6-10,13-15,23H,11-12H2,1-5H3,(H,26,34)
• SMILES： C12=CC=CN1CCN(C(NC1=CC(OC)=CC=C1OC)=S)C2C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 483.18279221g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 483.18279221g/mol
• Heavy Atom Count: 34
• Complexity: 659
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• Boiling Point: 618.0±65.0 °C(Predicted)
• pka: 13.01±0.40(Predicted)
• Density: 1.26±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas